1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea

• IUPAC Name: 1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C23H21ClFN3OS/c1-15-20(21-13-16(24)4-9-22(21)26-15)10-11-28(14-19-3-2-12-29-19)23(30)27-18-7-5-17(25)6-8-18/h2-9,12-13,26H,10-11,14H2,1H3,(H,27,30)
• InChI Key: YVUIGHSWFCQFLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)Cl)CCN(CC3=CC=CO3)C(=S)NC4=CC=C(C=C4)F
• Molecular Formula: C23H21ClFN3OS
• Molecular Weight: 441.9 g/mol

Description

1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C23H21ClFN3OS and its molecular weight is 441.95. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to 1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea have been explored for their antimicrobial properties. For instance, a study on 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, synthesized using Gewald reaction, revealed significant antimicrobial activity. These compounds, characterized by IR, 1H NMR, and mass spectral data, show potential in combating microbial infections (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Larvicidal Activity

Another related area of research is the development of larvicidal agents. A study on benzylidene derivatives of fenobam and its thio analogues, which share structural similarities, demonstrated promising larvicidal activity against Anopheles arabiensis, a major malaria vector. These findings are significant in the context of controlling mosquito-borne diseases (P et al., 2021).

Decarboxylative Claisen Rearrangement Reactions

The compound's components also find application in decarboxylative Claisen rearrangement reactions. For example, furan-2-ylmethyl, a part of the compound's structure, undergoes facile rearrangement, yielding heteroaromatic products. This process is significant in synthetic chemistry for creating complex molecular structures (Craig, King, Kley, & Mountford, 2005).

Crystal Structure and Biological Activities

The crystal structure analysis of related compounds, such as (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, provides insights into the diverse applications in pharmaceuticals and material science. These compounds exhibit a range of biological activities, including antibacterial and antifungal properties, which are crucial in drug development (Nagaraju et al., 2018).

Anticancer Evaluation

Research on 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters, which are structurally analogous, has shown potent antimicrobial and anticancer potential. These compounds, particularly effective against Escherichia coli and HCT-116 colon cancer cell line, highlight the therapeutic potential in oncology and infectious diseases (Sharma et al., 2012).